CID 469244
CID 469244
Brand Name:
Vulcanchem
CAS No.:
189275-62-5
VCID:
VC0060705
InChI:
InChI=1S/C39H38N6O3/c46-37-35(19-27-9-3-1-4-10-27)44(25-29-13-7-15-31(17-29)33-21-40-41-22-33)39(48)45(36(38(37)47)20-28-11-5-2-6-12-28)26-30-14-8-16-32(18-30)34-23-42-43-24-34/h1-18,21-24,35-38,46-47H,19-20,25-26H2,(H,40,41)(H,42,43)/t35-,36-,37+,38+/m1/s1
SMILES:
C1=CC=C(C=C1)CC2C(C(C(N(C(=O)N2CC3=CC(=CC=C3)C4=CNN=C4)CC5=CC(=CC=C5)C6=CNN=C6)CC7=CC=CC=C7)O)O
Molecular Formula:
C39H38N6O3
Molecular Weight:
638.8 g/mol
CID 469244
CAS No.: 189275-62-5
Main Products
VCID: VC0060705
Molecular Formula: C39H38N6O3
Molecular Weight: 638.8 g/mol
| CAS No. | 189275-62-5 |
|---|---|
| Product Name | CID 469244 |
| Molecular Formula | C39H38N6O3 |
| Molecular Weight | 638.8 g/mol |
| IUPAC Name | (4R,5S,6S,7R)-4,7-dibenzyl-5,6-dihydroxy-1,3-bis[[3-(1H-pyrazol-4-yl)phenyl]methyl]-1,3-diazepan-2-one |
| Standard InChI | InChI=1S/C39H38N6O3/c46-37-35(19-27-9-3-1-4-10-27)44(25-29-13-7-15-31(17-29)33-21-40-41-22-33)39(48)45(36(38(37)47)20-28-11-5-2-6-12-28)26-30-14-8-16-32(18-30)34-23-42-43-24-34/h1-18,21-24,35-38,46-47H,19-20,25-26H2,(H,40,41)(H,42,43)/t35-,36-,37+,38+/m1/s1 |
| Standard InChIKey | USPVZNGEOQQYLK-RNATXAOGSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@@H]2[C@@H]([C@H]([C@H](N(C(=O)N2CC3=CC(=CC=C3)C4=CNN=C4)CC5=CC(=CC=C5)C6=CNN=C6)CC7=CC=CC=C7)O)O |
| SMILES | C1=CC=C(C=C1)CC2C(C(C(N(C(=O)N2CC3=CC(=CC=C3)C4=CNN=C4)CC5=CC(=CC=C5)C6=CNN=C6)CC7=CC=CC=C7)O)O |
| Canonical SMILES | C1=CC=C(C=C1)CC2C(C(C(N(C(=O)N2CC3=CC(=CC=C3)C4=CNN=C4)CC5=CC(=CC=C5)C6=CNN=C6)CC7=CC=CC=C7)O)O |
| Synonyms | XN974 |
| PubChem Compound | 469244 |
| Last Modified | Nov 11 2021 |
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